Cas no 1796992-18-1 (1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea)

1-(2-Ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea is a synthetic urea derivative featuring a pyrimidine core substituted with a pyrrolidinyl group and an ethoxyphenyl moiety. This compound exhibits potential as a selective modulator or inhibitor in biochemical applications due to its structural specificity. The ethoxyphenyl group enhances lipophilicity, while the pyrrolidinylpyrimidine moiety contributes to binding affinity, making it suitable for targeting specific receptors or enzymes. Its well-defined molecular architecture allows for precise interactions in research settings, particularly in medicinal chemistry and drug discovery. The compound's stability and solubility profile further support its utility in experimental studies, offering a reliable scaffold for further derivatization or mechanistic investigations.
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea structure
1796992-18-1 structure
Product Name:1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
CAS No:1796992-18-1
MF:C18H23N5O2
MW:341.407523393631
CID:5369556
Update Time:2025-06-08

1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethoxyphenyl)-3-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]urea
    • 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
    • Inchi: 1S/C18H23N5O2/c1-2-25-15-8-4-3-7-14(15)21-18(24)20-13-16-19-10-9-17(22-16)23-11-5-6-12-23/h3-4,7-10H,2,5-6,11-13H2,1H3,(H2,20,21,24)
    • InChI Key: MJKYVPOZNRMWFW-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC=C1OCC)C(NCC1=NC=CC(N2CCCC2)=N1)=O

1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6438-0616-2μmol
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
2μmol
$85.5 2023-09-09
Life Chemicals
F6438-0616-5μmol
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
5μmol
$94.5 2023-09-09
Life Chemicals
F6438-0616-10μmol
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
10μmol
$103.5 2023-09-09
Life Chemicals
F6438-0616-20μmol
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
20μmol
$118.5 2023-09-09
Life Chemicals
F6438-0616-1mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
1mg
$81.0 2023-09-09
Life Chemicals
F6438-0616-2mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
2mg
$88.5 2023-09-09
Life Chemicals
F6438-0616-3mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
3mg
$94.5 2023-09-09
Life Chemicals
F6438-0616-4mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
4mg
$99.0 2023-09-09
Life Chemicals
F6438-0616-5mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
5mg
$103.5 2023-09-09
Life Chemicals
F6438-0616-10mg
1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
1796992-18-1
10mg
$118.5 2023-09-09

Additional information on 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

Introduction to 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1796992-18-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea, identified by its CAS number 1796992-18-1, represents a structurally complex organic molecule that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, featuring a phenyl ring substituted with an ethoxy group and a urea moiety linked to a pyrimidine core further functionalized with a pyrrolidine group, exhibits a high degree of molecular diversity that makes it a promising candidate for various biochemical and pharmacological investigations.

The structural framework of 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea is characterized by its multifaceted interactions potential. The presence of the urea group suggests possible hydrogen bonding capabilities, which are often exploited in the design of bioactive molecules. Additionally, the pyrimidine core is a well-known pharmacophore found in numerous therapeutic agents, including antiviral and anticancer drugs. The integration of these elements with the phenyl and pyrrolidine substituents creates a scaffold that could interact with biological targets in unique ways, making this compound an intriguing subject for further study.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1796992-18-1) has emerged as a candidate for such investigations due to its structural complexity and the potential for diverse biological activity. The ethoxy substituent on the phenyl ring may influence solubility and metabolic stability, while the pyrrolidine group could enhance binding affinity to specific protein targets.

One of the most compelling aspects of this molecule is its potential as an inhibitor or modulator of enzymes and receptors involved in disease pathways. For instance, the pyrimidine-pyrrolidine moiety has been shown to interact with kinases and other enzymes implicated in cancer progression. Preliminary computational studies have suggested that 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea could bind to active sites of these enzymes, potentially disrupting their function and thereby inhibiting disease-related signaling cascades.

Moreover, the urea group within the molecule offers another layer of interaction potential. Urea-based compounds are frequently employed in drug design due to their ability to form hydrogen bonds with biological targets. This feature could be leveraged to enhance binding affinity or selectivity against specific proteins or nucleic acids. The combination of these structural elements—phenyl, ethoxy, pyrimidine, pyrrolidine, and urea—makes 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea (CAS No. 1796992-18-1) a versatile scaffold for exploring novel therapeutic strategies.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the biological activity of small molecules like 1-(2-ethoxyphenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yll)methyl}urea. Techniques such as high-throughput screening (HTS), X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how these compounds interact with their targets at the molecular level. These methods have revealed insights into binding mechanisms and have guided the optimization of lead compounds into more potent and selective drug candidates.

The pharmaceutical industry has increasingly recognized the value of structurally diverse molecules in drug discovery pipelines. Compounds like 1-(2-Ethoxyphenyl)-3-{[4-(Pyrrolidin-l -yI Pyrimidln - 21 yI)methyl}urea (CAS No. 179699218-l) exemplify this trend by combining multiple pharmacophoric elements into a single molecular entity. This approach not only increases the likelihood of finding biologically active compounds but also provides opportunities for designing molecules with improved pharmacokinetic properties.

In conclusion, 1( 21 ethoxy phenyI - 31 [ 44 ( Py rolldine l - yI py rim idln - 21 yI)m ethyI } urea ( CAS No . l79699 218 - l ) represents a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry . Its complex scaffold , featuring multiple functional groups , positions it as an excellent candidate for further exploration . As research continues to uncover new therapeutic targets and methodologies , compounds like this are likely to play an increasingly important role in developing next-generation therapeutics . p >

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd